Cas no 495-19-2 (methyl 1,2,5,6-tetrahydropyridine-3-carboxylate)

• Product Name: methyl 1,2,5,6-tetrahydropyridine-3-carboxylate
• CAS No: 495-19-2
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD09836686
• CID: 331257
• PubChem ID: 160492
• Update Time: 2025-04-19

methyl 1,2,5,6-tetrahydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 1,2,5,6-tetrahydro-, methyl ester
• Guvacoline, Hydrobromide
• methyl 1,2,3,6-tetrahydropyridine-5-carboxylate
• methyl 1,2,5,6-tetrahydropyridine-3-carboxylate
• 3-Methoxycarbonyl-1,2,5,6-tetrahydropyridine
• 5-methoxycarbonyl-1,2,3,6-tetrahydropyridine
• guvacine methyl ester
• Guvacoline
• methyl 1,2,5,6-tetrahydro-3-pyridinecarboxylate
• Norarecoline
• UNII-YT3OF85P98
• SCHEMBL3019132
• FT-0626846
• NS00018300
• CHEBI:80754
• Nicotinic acid, 1,2,5,6-tetrahydro-, methyl ester
• Q27149807
• SB53050
• FT-0626845
• 3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-, methyl ester
• CHEMBL268808
• 3-(Methoxycarbonyl)-1,2,5,6-tetrahydropyridine
• 498-96-4 (free base)
• BDBM50024984
• 1,2,5,6-Tetrahydro-pyridine-3-carboxylic acid methyl ester
• F14151
• Guvacine free base
• AKOS006326662
• 1,2,5,6-Tetrahydro-3-pyridinecarboxylic acid methyl ester hydrochloride
• EN300-261947
• YT3OF85P98
• DTXSID20197805
• Methyl 1,2,5,6-tetrahydronicotinate
• 495-19-2
• DTXCID40120296
• Methyl 1,2,5,6-tetrahydronicotinic acid

• MDL： MFCD09836686
• Inchi： 1S/C7H11NO2/c1-10-7(9)6-3-2-4-8-5-6/h3,8H,2,4-5H2,1H3
• InChI Key： DYPLDWLIOGXSSE-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CCCNC1)=O

Computed Properties

• Exact Mass: 221.00500
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Melting Point: 144°C
• PSA: 38.33000
• LogP: 1.36600

methyl 1,2,5,6-tetrahydropyridine-3-carboxylate Security Information

• Storage Condition：(BD132492)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives